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Compound of Interest

Compound Name: 1-Ethylpiperidine-4-carboxylic acid

Cat. No.: B145860

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This document provides a comprehensive, step-
by-step guide for the proper disposal of 1-Ethylpiperidine-4-carboxylic acid (CAS No. 90204-
94-7), ensuring the safety of laboratory personnel and the protection of the environment. The
following procedures are based on general best practices for chemical waste disposal and
information from safety data sheets of structurally similar compounds, as a specific safety data
sheet for this compound was not publicly available.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 1-Ethylpiperidine-4-
carboxylic acid with appropriate personal protective equipment (PPE). This compound is
classified with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).

Recommended Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Safety glasses with side-shields or goggles.

» Body Protection: A lab coat or other protective clothing to prevent skin contact.
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» Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-
approved respirator may be necessary.

Step-by-Step Disposal Protocol

The primary method for the disposal of 1-Ethylpiperidine-4-carboxylic acid is to treat it as
solid chemical waste. Do not dispose of this chemical down the drain or in regular trash.

e \Waste Collection:

o Carefully sweep up the solid 1-Ethylpiperidine-4-carboxylic acid, avoiding the creation
of dust.[1]

o For small spills, use appropriate tools to collect the material.

o Place the collected material into a clearly labeled, sealable container. The container
should be designated for chemical waste.

o Container Labeling:

o Label the waste container with the full chemical name: "1-Ethylpiperidine-4-carboxylic
acid".

o Include the CAS number: "90204-94-7".
o Affix the appropriate hazard symbols (e.g., harmful, irritant).
o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated chemical waste storage

area.

o Keep the container away from incompatible materials such as strong oxidizing agents and
strong acids.

 Final Disposal:
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o Arrange for the disposal of the chemical waste through an approved and licensed waste
disposal company.

o Follow all local, regional, and national regulations for hazardous waste disposal.[1][2][3][4]

o Provide the waste disposal company with a complete list of the waste contents.

Summary of Hazard Information

Hazard Statement GHS Code Description
) Ingestion of the substance can
Harmful if swallowed H302
be harmful to health.
o Contact with skin may cause
Causes skin irritation H315 o
irritation or rash.
] o Contact with eyes may cause
Causes serious eye irritation H319

significant irritation.

Inhalation of dust may irritate

May cause respiratory irritation ~ H335 )
the respiratory tract.

Data sourced from ChemScene.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 1-
Ethylpiperidine-4-carboxylic acid.
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Figure 1. Disposal Workflow for 1-Ethylpiperidine-4-carboxylic Acid
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Figure 1. Disposal Workflow for 1-Ethylpiperidine-4-carboxylic Acid

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 1-Ethylpiperidine-4-carboxylic acid, fostering a

culture of safety and compliance within their research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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